Cas no 1286207-13-3 ((R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate)

• Product Name: (R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate
• CAS No: 1286207-13-3
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 4788006
• Update Time: 2025-05-27

(R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate
• (R)-tert-Butyl 3-(cyclobutanecarboxamido)piperidine-1-carboxylate
• (R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate

• Inchi： 1S/C15H26N2O3/c1-15(2,3)20-14(19)17-9-5-8-12(10-17)16-13(18)11-6-4-7-11/h11-12H,4-10H2,1-3H3,(H,16,18)/t12-/m1/s1
• InChI Key： GALNUVTWOQZCFA-GFCCVEGCSA-N
• SMILES： O=C(C1CCC1)N[C@H]1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 446.6±34.0 °C at 760 mmHg
• Flash Point: 104.3±27.9 °C

(R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate

Comprehensive Overview of (R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate (CAS No. 1286207-13-3)

(R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate (CAS No. 1286207-13-3) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its cyclobutanecarbonylamino and tert-butyl carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in chiral intermediates like (R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate aligns with the pharmaceutical industry's focus on precision medicine and targeted drug delivery. Researchers are increasingly exploring its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability, addressing common challenges in small-molecule drug development.

From a synthetic perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound enhances its stability during multi-step reactions, a feature highly valued in peptide synthesis and medicinal chemistry. The cyclobutanecarbonyl moiety contributes to conformational rigidity, which is critical for structure-activity relationship (SAR) studies. These attributes explain why CAS No. 1286207-13-3 is frequently cited in patents related to kinase inhibitors and neurodegenerative disease treatments.

In the context of green chemistry, the compound's efficient synthetic routes have been optimized to minimize waste, reflecting industry trends toward sustainable manufacturing. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to verify its enantiomeric purity, a key concern for FDA compliance in drug development. These methodologies align with current discussions on quality-by-design (QbD) principles in pharmaceuticals.

The demand for (R)-Tert-Butyl 3-(cyclobutanecarbonylamino)piperidine-1-carboxylate continues to rise, driven by its applications in high-throughput screening libraries and fragment-based drug design. Its compatibility with cross-coupling reactions and catalytic hydrogenation further expands its utility in lead compound optimization. As the pharmaceutical industry prioritizes first-in-class drugs, this compound's role in scaffold hopping strategies remains indispensable for intellectual property expansion.

Emerging trends in AI-driven drug discovery have also spotlighted CAS No. 1286207-13-3, as machine learning models increasingly rely on structurally diverse intermediates for virtual screening. The compound's 3D pharmacophore features are frequently analyzed in molecular docking simulations, a technique dominating recent publications in Journal of Medicinal Chemistry. This intersection of computational chemistry and synthetic expertise underscores its relevance in modern research paradigms.

For suppliers and manufacturers, ensuring consistent batch-to-batch reproducibility of this compound is critical, given its use in preclinical studies. Advanced process analytical technology (PAT) tools are now being adopted to monitor its synthesis, reflecting broader shifts toward Industry 4.0 in chemical production. These developments address frequently searched queries about GMP-grade intermediates and regulatory-compliant sourcing in pharmaceutical supply chains.